Cas no 2227774-33-4 ((3R)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid
• CAS No: 2227774-33-4
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 6326730
• PubChem ID: 165834046
• Update Time: 2025-05-21

(3R)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid
• EN300-1807480
• 2227774-33-4

• Inchi： 1S/C6H7NO4/c8-5(3-6(9)10)4-1-2-11-7-4/h1-2,5,8H,3H2,(H,9,10)/t5-/m1/s1
• InChI Key： KNQBFBSNMMKYOK-RXMQYKEDSA-N
• SMILES： O[C@@H](C1C=CON=1)CC(=O)O

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.6Ų

Additional information on (3R)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid

(3R)-3-Hydroxy-3-(1,2-Oxazol-3-Yl)Propanoic Acid: A Comprehensive Overview

(3R)-3-Hydroxy-3-(1,2-Oxazol-3-Yl)Propanoic Acid, also known by its CAS number 2227774-33-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group, an oxazole ring, and a carboxylic acid moiety. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and chemical reactivity.

The synthesis of (3R)-3-Hydroxy-3-(1,2-Oxazol-3-Yl)Propanoic Acid involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, which is critical for its application in drug development.

Research into the properties of this compound has revealed its potential as a building block in medicinal chemistry. Its oxazole ring is known for its stability and ability to participate in various bioisosteric replacements, making it a valuable component in drug design. Additionally, the hydroxyl group and carboxylic acid functionalities provide opportunities for further functionalization, enabling the creation of diverse bioactive molecules.

In terms of biological activity, (3R)-configuration has been shown to exhibit selective binding to certain receptors, suggesting its potential as a lead compound for treating various diseases. Recent studies have explored its role as an antagonist or agonist in receptor-mediated signaling pathways, with promising results in preclinical models.

The application of this compound extends beyond pharmacology. Its unique structure makes it an interesting candidate for materials science applications, such as in the development of new polymers or sensors. Researchers are currently investigating its ability to form self-assembled monolayers or incorporate into nanomaterials for advanced applications.

From an environmental perspective, understanding the degradation pathways of (3R)-Hydroxy-Oxazole Propanoic Acid is essential for assessing its ecological impact. Studies have shown that it undergoes microbial degradation under specific conditions, with intermediates that are less toxic than the parent compound. This information is critical for ensuring sustainable practices in its production and use.

In conclusion, (3R)-Hydroxy-Oxazole Propanoic Acid (CAS 2227774-33-4) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations in chemistry and medicine.